Cas no 876919-10-7 (Methyl 2-chloro-5-fluoroisonicotinate)

• Product Name: Methyl 2-chloro-5-fluoroisonicotinate
• CAS No: 876919-10-7
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD09909836
• CID: 875928
• PubChem ID: 46311230
• Update Time: 2024-10-26

Methyl 2-chloro-5-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-fluoroisonicotinate
• 2-CHLORO-5-FLUOROISONICOTINIC ACID METHYL ESTER
• Methyl 2-chloro-5-fluoropyridine-4-carboxylate
• Methyl 2-chloro-5-fluoro-4-pyridinecarboxylate (ACI)
• EN300-396126
• PS-6726
• SRNIKBWSSVPZDX-UHFFFAOYSA-N
• Methyl 2-chloro-5-fluoropyridine-4-carboxylate, 2-Chloro-5-fluoro-4-(methoxycarbonyl)pyridine
• AC-27985
• Methyl 2-chloro-5-fluoro-pyridine-4-carboxylate
• Z1198261713
• AKOS006311813
• Methyl2-chloro-5-fluoroisonicotinate
• SB52734
• SCHEMBL1330158
• DTXSID90673247
• MFCD09909836
• CS-D0437
• 876919-10-7

• MDL： MFCD09909836
• Inchi： 1S/C7H5ClFNO2/c1-12-7(11)4-2-6(8)10-3-5(4)9/h2-3H,1H3
• InChI Key： SRNIKBWSSVPZDX-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CN=C(Cl)C=1)OC

Computed Properties

• Exact Mass: 188.99900
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.66070